Cas no 661485-12-7 (Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate)

• Product Name: Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate
• CAS No: 661485-12-7
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 1093437
• PubChem ID: 69886330
• Update Time: 2025-11-01

Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate
• methyl 2-[4-[[(3-aminopyridin-2-yl)amino]methyl]phenyl]benzoate
• SCHEMBL6754038
• Methyl4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate
• DB-187735
• 661485-12-7

• Inchi： 1S/C20H19N3O2/c1-25-20(24)17-6-3-2-5-16(17)15-10-8-14(9-11-15)13-23-19-18(21)7-4-12-22-19/h2-12H,13,21H2,1H3,(H,22,23)
• InChI Key： DFRJHNQJAYDTHM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C1C=CC(=CC=1)CNC1C(=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 333.14787
• Monoisotopic Mass: 333.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 77.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate

Introduction to Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate (CAS No. 661485-12-7)

Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate, with the chemical identifier CAS No. 661485-12-7, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the quest for novel therapeutic agents.

The molecular structure of Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate features a biphenyl core substituted with an amino group at the 4'-position and a methyl group linked to an aminopyridine moiety. This unique arrangement of functional groups contributes to its potential pharmacological properties, which have been explored in various preclinical studies.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The biphenyl scaffold is particularly noteworthy due to its presence in numerous bioactive compounds, including drugs that have shown efficacy in treating conditions such as cancer, inflammation, and neurological disorders. The incorporation of the aminopyridine group further enhances the compound's potential by introducing additional binding interactions with biological targets.

One of the most compelling aspects of Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate is its ability to modulate protein-protein interactions. This capability is particularly relevant in the context of drug discovery, where inhibiting or activating specific interactions can lead to therapeutic benefits. For instance, studies have suggested that this compound may interfere with the activity of kinases, which are enzymes that play a crucial role in cell signaling pathways associated with various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction between Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate and its target proteins. These computational approaches have been instrumental in identifying structural modifications that could enhance the compound's potency and selectivity. Such insights are critical for optimizing lead compounds into viable drug candidates.

The synthesis of Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has allowed for the efficient preparation of this compound in sufficient quantities for both laboratory research and potential clinical trials. The development of scalable synthetic routes is essential for transitioning from academic research to industrial applications.

Preclinical studies have begun to unravel the pharmacological profile of Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate. Initial findings suggest that this compound exhibits significant inhibitory activity against certain kinases, with potential applications in oncology and inflammatory diseases. The ability to modulate these enzymes could lead to novel treatments for conditions where current therapies are limited or ineffective.

The safety profile of any potential therapeutic agent is paramount, and Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate has undergone rigorous testing to assess its toxicity and potential side effects. Preliminary toxicology studies have shown that the compound is well-tolerated at moderate doses, although further investigations are necessary to fully understand its long-term effects.

The integration of high-throughput screening technologies has accelerated the process of identifying promising candidates like Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate. These technologies allow researchers to evaluate thousands of compounds simultaneously for their biological activity, thereby streamlining the drug discovery pipeline. The combination of experimental and computational methods has significantly enhanced the efficiency of identifying lead compounds with therapeutic potential.

In conclusion, Methyl 4'-{[(3-aminopyridin-2-yl)amino]methyl}-biphenyl-2-carboxylate (CAS No. 661485-12-7) represents a promising candidate for further development in pharmaceutical research. Its unique molecular structure and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues, this compound holds great promise for contributing to advancements in medicine and improving patient outcomes.